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ABC99 is a critical non-receptor tyrosine kinase that functions as a key component of the B-cell

receptor (BCR) signaling pathway.[1][2][3][4] This pathway is essential for the development,

activation, proliferation, and survival of B-lymphocytes.[2][5][6] Dysregulation of the BCR

signaling cascade, often involving the hyperactivation of ABC99, is a hallmark of various B-cell

malignancies, including chronic lymphocytic leukemia (CLL) and mantle cell lymphoma (MCL).

[5][7] Consequently, inhibiting the kinase activity of ABC99 presents a compelling therapeutic

strategy to disrupt the survival and proliferation of malignant B-cells.[1][8]

Upon antigen binding to the BCR, a signaling cascade is initiated, leading to the activation of

ABC99. Activated ABC99 then phosphorylates downstream substrates, including

phospholipase C gamma 2 (PLCγ2), which in turn triggers signaling cascades involving nuclear

factor-κB (NF-κB) and other pathways crucial for B-cell survival and proliferation.[6][9][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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